1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H26FN3O3S/c1-20(2)25(23,24)21-12-9-15(10-13-21)17(22)19-11-3-4-14-5-7-16(18)8-6-14/h5-8,15H,3-4,9-13H2,1-2H3,(H,19,22)
• InChI Key: VOGNEMLOJXNCOK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C(=O)NCCCC2=CC=C(C=C2)F
• Molecular Formula: C17H26FN3O3S
• Molecular Weight: 371.5 g/mol

Description

1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a piperidine ring, a fluorophenyl group, and a dimethylsulfamoyl moiety, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate starting materials such as 1,5-diaminopentane.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction using 4-fluorobenzyl chloride.

Attachment of the Dimethylsulfamoyl Group: The dimethylsulfamoyl group can be attached through a sulfonamide formation reaction using dimethylsulfamoyl chloride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles or electrophiles in appropriate solvents such as dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1-Naphthyl 3-(dimethylsulfamoyl)-4-methylbenzoate: Shares the dimethylsulfamoyl group but differs in the aromatic ring structure.

Other Piperidine Derivatives: Compounds with similar piperidine rings but different substituents.

Uniqueness

1-(dimethylsulfamoyl)-N-[3-(4-fluorophenyl)propyl]piperidine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.